![molecular formula C14H16N2O3S B2879129 ethyl 2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-11-carboxylate CAS No. 473705-46-3](/img/structure/B2879129.png)
ethyl 2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-11-carboxylate
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Description
Ethyl 2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-11-carboxylate is a useful research compound. Its molecular formula is C14H16N2O3S and its molecular weight is 292.35. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
A notable application of this compound is in the field of cancer research. A study synthesized and evaluated a similar compound for its anticancer activity. Specifically, the compound demonstrated moderate activity against the MCF-7 human breast cell line with an IC50 value of 223.55 μg/ml (Ibrahim et al., 2017).
Antimicrobial and Antilipase Activity
Another significant area of application is in antimicrobial research. Compounds related to ethyl 2-methyl-4-thioxo-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-11-carboxylate have been synthesized and tested for their antimicrobial, antilipase, and antiurease activities. Some showed good to moderate antimicrobial activity against various microorganisms, as well as antiurease and antilipase activities (Başoğlu et al., 2013).
Antifungal and Antibacterial Properties
Research also extends to antifungal and antibacterial applications. A study on ethyl 4-(6-substituted-4-oxo-4H-chromen-3-yl)-6-methyl-2-thioxo/oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate derivatives, closely related to the compound , found potent antibacterial and antifungal properties among the synthesized derivatives (Tiwari et al., 2018).
Synthesis and Chemical Reactivity
The synthesis and chemical reactivity of compounds similar to this compound have been extensively studied. These investigations provide valuable insights into the structural properties and potential applications of these compounds in various fields, including medicinal chemistry (Kappe & Roschger, 1989).
Industrial Applications
Additionally, compounds with similar structures have been synthesized for industrial applications, particularly in the creation of derivatives for use in various fields. These studies often include detailed characterizations such as NMR, IR, and mass spectrometry, offering insights into their potential industrial uses (Shafi et al., 2021).
properties
IUPAC Name |
ethyl 9-methyl-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-triene-13-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3S/c1-3-18-12(17)10-11-8-6-4-5-7-9(8)19-14(10,2)16-13(20)15-11/h4-7,10-11H,3H2,1-2H3,(H2,15,16,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTLLPSILKQLBGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C2C3=CC=CC=C3OC1(NC(=S)N2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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